2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(3-methoxypropyl)acetamide
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Description
2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C20H21FN2O4S and its molecular weight is 404.46. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Disposition
One study explored the metabolism and disposition of a γ-Aminobutyric Acid Type A Receptor Partial Agonist, elucidating the pathways involved in human subjects following administration. This research highlights the importance of understanding the metabolic fate of similar compounds, which could be crucial for developing new therapeutic agents targeting the central nervous system (Shaffer et al., 2008).
Environmental Health Implications
Another study provided an evaluation of perfluoroalkylated substances in plasma samples, focusing on their distribution and health implications. Such research underscores the environmental persistence and potential health effects of fluorinated compounds, including those structurally related to 2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(3-methoxypropyl)acetamide, highlighting the need for careful assessment of these substances' impact on human health and the environment (Fromme et al., 2017).
Advanced Diagnostic Tools
Research into novel radiopharmaceuticals for non-invasive measurement of biomarkers in diseases such as glioma has shown promising applications of fluorinated compounds in diagnostic imaging. Studies like the first-in-human evaluation of [18F]DASA-23, targeting pyruvate kinase M2, exemplify how structurally complex fluorinated compounds could be utilized in PET imaging to enhance disease diagnosis and treatment monitoring (Patel et al., 2019).
Properties
IUPAC Name |
2-[3-(4-fluorophenyl)sulfonylindol-1-yl]-N-(3-methoxypropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O4S/c1-27-12-4-11-22-20(24)14-23-13-19(17-5-2-3-6-18(17)23)28(25,26)16-9-7-15(21)8-10-16/h2-3,5-10,13H,4,11-12,14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGXGLZQCLLJEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.